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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline

CAS No.: 19490-87-0

Cat. No.: B100065

Get Quote

Notice to the Reader:

A comprehensive search for the chemical compound associated with the InChI key

QEVADHKTNBIYSD-UHFFFAOYSA-N has been conducted across multiple chemical

databases, including PubChem, and through general web searches. Unfortunately, these

efforts have not resulted in the identification of a specific chemical entity corresponding to the

provided InChI key.

The search results consistently returned information for other chemical compounds with

different InChI keys. No scientific literature, patents, or other technical documentation were

found that reference the InChI key QEVADHKTNBIYSD-UHFFFAOYSA-N.

This outcome suggests one of the following possibilities:

Typographical Error: There may be a typographical error within the provided InChI key. InChI

keys are precise identifiers, and any alteration will prevent the identification of the correct

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b100065#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Novel or Proprietary Compound: The InChI key may belong to a novel chemical substance

that has not yet been publicly disclosed or cataloged in searchable databases.

Internal or Non-Standard Identifier: The identifier may be for internal use within an

organization and not a standardized, publicly recognized InChI key.

Conclusion:

Due to the inability to identify the core chemical compound, it is not possible to provide the

requested in-depth technical guide. The core requirements of this request, including the

summarization of quantitative data, detailing of experimental protocols, and the creation of

signaling pathway diagrams, are all contingent upon the foundational information of the

chemical's identity.

Without a valid and identifiable InChI key, further progress on this request cannot be made. We

recommend verifying the accuracy of the InChI key and, if possible, providing an alternative

identifier such as a CAS number, IUPAC name, or SMILES string for the compound of interest.

To cite this document: BenchChem. [Technical Guide: Analysis of InChI Key
QEVADHKTNBIYSD-UHFFFAOYSA-N]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100065/docs#technical-guide-analysis-of-inchi-key-
qevadhktnbiysd-uhfffaoysa-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

